Cas no 28766-52-1 (Cyclohexanecarboxylic acid, 1-hydrazinyl-)

• Product Name: Cyclohexanecarboxylic acid, 1-hydrazinyl-
• CAS No: 28766-52-1
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 5165472
• Update Time: 2026-03-04

Cyclohexanecarboxylic acid, 1-hydrazinyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-hydrazinyl-

• Inchi： 1S/C7H14N2O2/c8-9-7(6(10)11)4-2-1-3-5-7/h9H,1-5,8H2,(H,10,11)
• InChI Key： NHVAAWFAFMRUOZ-UHFFFAOYSA-N
• SMILES： C1(NN)(C(O)=O)CCCCC1

Additional information on Cyclohexanecarboxylic acid, 1-hydrazinyl-

Cyclohexanecarboxylic acid, 1-hydrazinyl- (CAS No. 28766-52-1): A Comprehensive Overview in Modern Chemical Biology

Cyclohexanecarboxylic acid, 1-hydrazinyl-, identified by its Chemical Abstracts Service Number (CAS No. 28766-52-1), is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by a cyclohexane ring substituted with a carboxylic acid group and a hydrazine moiety, has garnered attention due to its versatile applications in drug discovery and molecular synthesis.

The structural uniqueness of Cyclohexanecarboxylic acid, 1-hydrazinyl- lies in its ability to participate in diverse chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both the carboxylic acid and hydrazine functional groups allows for facile derivatization, enabling the construction of intricate scaffolds that are pivotal in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of hydrazine-containing compounds due to their potential biological activities. Hydrazine derivatives are known for their role as pharmacophores in various drug classes, including antitubercular and anticancer agents. The compound Cyclohexanecarboxylic acid, 1-hydrazinyl- exemplifies this trend, offering a scaffold that can be modified to target specific biological pathways.

One of the most compelling aspects of Cyclohexanecarboxylic acid, 1-hydrazinyl- is its utility in the synthesis of hydrazide derivatives. Hydrazides are versatile reagents that find applications in both organic synthesis and medicinal chemistry. They serve as key intermediates in the preparation of acylhydrazones, which are further utilized in the development of drugs with enhanced bioavailability and reduced toxicity.

Recent studies have highlighted the role of cyclohexane derivatives in modulating enzyme activity and receptor binding. The cyclohexane ring in Cyclohexanecarboxylic acid, 1-hydrazinyl- provides a rigid framework that can be optimized to interact with biological targets. This structural feature has been exploited in the design of molecules that exhibit potent inhibitory effects on enzymes involved in inflammatory pathways.

The hydrazine moiety in Cyclohexanecarboxylic acid, 1-hydrazinyl- also contributes to its reactivity, allowing for nucleophilic addition reactions that are crucial in constructing complex molecular architectures. This property has been leveraged in the development of novel heterocyclic compounds, which have shown promise as inhibitors of kinases and other enzymes implicated in diseases such as cancer and neurodegeneration.

In addition to its role as a synthetic intermediate, Cyclohexanecarboxylic acid, 1-hydrazinyl- has been investigated for its potential therapeutic applications. Preclinical studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and analgesic properties. These findings have spurred further research into optimizing the pharmacological profile of hydrazine-containing analogs.

The synthesis of Cyclohexanecarboxylic acid, 1-hydrazinyl- involves well-established organic chemistry techniques, including functional group transformations and protecting group strategies. The carboxylic acid group can be readily converted into esters, amides, or anhydrides, while the hydrazine moiety can undergo condensation reactions to form hydrazones or imines. These transformations provide chemists with a toolkit to modify the compound's structure and tailor its biological activity.

The growing interest in hydrazine derivatives has also led to advancements in synthetic methodologies. Recent innovations have focused on developing more efficient and sustainable routes for the preparation of these compounds. For instance, catalytic hydrogenation techniques have been employed to introduce the hydrazine functionality without generating hazardous byproducts.

The application of computational chemistry has further accelerated the discovery process for molecules like Cyclohexanecarboxylic acid, 1-hydrazinyl-. Molecular modeling studies have enabled researchers to predict the binding modes of these compounds to biological targets, providing insights into their mechanism of action. This approach has been particularly valuable in designing molecules with improved selectivity and efficacy.

In conclusion, Cyclohexanecarboxylic acid, 1-hydrazinyl- (CAS No. 28766-52-1) represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for hydrazine-containing compounds, Cyclohexanecarboxylic acid, 1-hydrazinyl- is poised to play a crucial role in the development of next-generation therapeutics.